Cas no 168272-96-6 (1-Piperidinamine,3,5-dimethyl-,trans-(9CI))

1-Piperidinamine,3,5-dimethyl-,trans-(9CI) structure
168272-96-6 structure
Product Name:1-Piperidinamine,3,5-dimethyl-,trans-(9CI)
CAS No:168272-96-6
MF:C7H16N2
MW:128.215341567993
CID:1355822
PubChem ID:28083727
Update Time:2024-02-29

1-Piperidinamine,3,5-dimethyl-,trans-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-piperidinamine,3,5-dimethyl-,trans-(9ci)
    • 1-Piperidinamine,3,5-dimethyl-,trans-(9CI)
    • Inchi: 1S/C7H16N2/c1-6-3-7(2)5-9(8)4-6/h6-7H,3-5,8H2,1-2H3/t6-,7-/m1/s1
    • InChI Key: WOCYUPDGHPFFLE-RNFRBKRXSA-N
    • SMILES: N1(N)C[C@H](C)C[C@@H](C)C1

Computed Properties

  • Exact Mass: 128.13100
  • Monoisotopic Mass: 128.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 82.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • PSA: 29.26000
  • LogP: 1.47620

1-Piperidinamine,3,5-dimethyl-,trans-(9CI) Related Literature

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